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The table below summarizes key parameters for seviteronel use in in vitro studies, as reported in the

literature.
Parameter Details from Literature Citation
General Cell Treatment Concentrations up to 5 pM (in AR- models) and 10 puM. [1]

Clonogenic Survival Assays
(Radiosensitization)

Cell Viability Assays
(MTTICTB)

Immunoblotting Sample

Preparation

YH2AX Foci Assay (DNA
Damage)

Limited effect as a single agent (ICso > 10 uM).

Effective radiosensitization of AR+ TNBC models at [1]
concentrations up to 5 pM.

Used to assess anti-proliferative effects. Seviteronel [1]
showed limited effect as a single agent (ICso > 10 pyM).

Cells were pretreated with charcoal-stripped serum for [1]
24 hours, then stimulated with 10 nM DHT and 5 yM
seviteronel.

Used to measure dsDNA break repair. Significant delays  [1]
in repair were observed with seviteronel treatment.

Suggested Experimental Workflow for In Vitro Studies
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The following diagram outlines a generalized workflow for treating cancer cell lines with seviteronel, based

on the methodologies described in the search results.

Start In Vitro Study

Click to download full resolution via product page

Key Considerations for Protocol Development
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e Cell Line Selection: The activity of seviteronel is highly dependent on the cellular context. It has
shown potent effects in androgen receptor-positive (AR+) triple-negative breast cancer (TNBC)
models (e.g., MDA-MB-453, ACC-422, SUM-159) and prostate cancer models. AR-negative (AR-)
models did not show significant radiosensitization at concentrations up to 5 uM [1].

¢ Solubility and Vehicle: The search results do not specify the solvent used for seviteronel in in vitro
studies. Dimethyl sulfoxide (DMSO) is a standard solvent for small molecule inhibitors in preclinical
research. Prepare a stock solution at a high concentration (e.g., 10-100 mM) and ensure the final
DMSO concentration in cell culture media is low enough to avoid cytotoxicity (typically <0.1% v/v).

e Control Groups: A well-designed experiment should include:

o Vehicle control (e.g., DMSO at the same dilution as treated groups).

o Positive controls for specific assays (e.g., DHT for AR activation, known DNA damaging
agents for yH2AX assays).

o Negative controls using AR-negative cell lines to confirm mechanism of action.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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